N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(benzo[d][1,3]dioxol-5-yl)acetamide

• IUPAC Name: N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2-(1,3-benzodioxol-5-yl)acetamide
• InChI: InChI=1S/C19H17N3O4S/c1-11(23)22-5-4-13-14(8-20)19(27-17(13)9-22)21-18(24)7-12-2-3-15-16(6-12)26-10-25-15/h2-3,6H,4-5,7,9-10H2,1H3,(H,21,24)
• InChI Key: JCRCLCGELHYYJZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C#N)NC(=O)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H17N3O4S
• Molecular Weight: 383.4 g/mol

Description

N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(benzo[d][1,3]dioxol-5-yl)acetamide is a useful research compound. Its molecular formula is C19H17N3O4S and its molecular weight is 383.42. The purity is usually 95%.
BenchChem offers high-quality N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(benzo[d][1,3]dioxol-5-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(benzo[d][1,3]dioxol-5-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolic Stability Improvement

A study explored the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, focusing on metabolic stability. By examining various 6,5-heterocyclic analogues, researchers aimed to reduce metabolic deacetylation, a common challenge in drug development, thereby improving the metabolic stability of these compounds (Stec et al., 2011).

Antitumor Activity

Research into novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives has demonstrated promising antitumor activities. These compounds, synthesized through various chemical reactions, showed inhibitory effects on different cell lines, highlighting their potential in cancer treatment (Albratty et al., 2017).

Insecticidal Properties

A study on the synthesis of innovative heterocycles incorporating a thiadiazole moiety against the cotton leafworm, Spodoptera littoralis, revealed new compounds with insecticidal properties. This research opens pathways for developing safer, more effective pesticides (Fadda et al., 2017).

Synthesis of Heterocyclic Compounds

The synthesis of new pyrazole, 1,3-thiazole, and 1,3,4-thiadiazole derivatives incorporating a 4-pyridyl moiety highlights the versatility of N-(pyridin-4-yl)acetamide as a precursor. This work contributes to the field of medicinal chemistry by providing new routes for the synthesis of compounds with potential biological activities (Dawood et al., 2011).

H3 Receptor Antagonism

GSK189254, a novel H3 receptor antagonist, has been studied for its potential in improving cognitive performance in preclinical models, including Alzheimer's disease. The compound binds to histamine H3 receptors in the brain, showing promise for treating cognitive disorders (Medhurst et al., 2007).